Cas no 1343733-41-4 (2-(4-Iodo-pyrazol-1-yl)-butyric acid)
2-(4-Iodo-pyrazol-1-yl)-butyric acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Iodo-pyrazol-1-yl)-butyric acid
- 2-(4-iodo-1H-pyrazol-1-yl)butanoic acid
- 1H-Pyrazole-1-acetic acid, α-ethyl-4-iodo-
-
- Inchi: 1S/C7H9IN2O2/c1-2-6(7(11)12)10-4-5(8)3-9-10/h3-4,6H,2H2,1H3,(H,11,12)
- InChI Key: LIQJAECTNLKEIL-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(N1C=C(I)C=N1)CC
2-(4-Iodo-pyrazol-1-yl)-butyric acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-651318-0.05g |
2-(4-iodo-1H-pyrazol-1-yl)butanoic acid |
1343733-41-4 | 95% | 0.05g |
$85.0 | 2023-05-23 | |
| Enamine | EN300-651318-0.1g |
2-(4-iodo-1H-pyrazol-1-yl)butanoic acid |
1343733-41-4 | 95% | 0.1g |
$127.0 | 2023-05-23 | |
| Enamine | EN300-651318-0.25g |
2-(4-iodo-1H-pyrazol-1-yl)butanoic acid |
1343733-41-4 | 95% | 0.25g |
$182.0 | 2023-05-23 | |
| Enamine | EN300-651318-0.5g |
2-(4-iodo-1H-pyrazol-1-yl)butanoic acid |
1343733-41-4 | 95% | 0.5g |
$286.0 | 2023-05-23 | |
| Enamine | EN300-651318-1.0g |
2-(4-iodo-1H-pyrazol-1-yl)butanoic acid |
1343733-41-4 | 95% | 1g |
$366.0 | 2023-05-23 | |
| Enamine | EN300-651318-2.5g |
2-(4-iodo-1H-pyrazol-1-yl)butanoic acid |
1343733-41-4 | 95% | 2.5g |
$499.0 | 2023-05-23 | |
| Enamine | EN300-651318-5.0g |
2-(4-iodo-1H-pyrazol-1-yl)butanoic acid |
1343733-41-4 | 95% | 5g |
$720.0 | 2023-05-23 | |
| Enamine | EN300-651318-10.0g |
2-(4-iodo-1H-pyrazol-1-yl)butanoic acid |
1343733-41-4 | 95% | 10g |
$1083.0 | 2023-05-23 | |
| 1PlusChem | 1P01DWC9-50mg |
2-(4-iodo-1H-pyrazol-1-yl)butanoic acid |
1343733-41-4 | 95% | 50mg |
$162.00 | 2023-12-22 | |
| 1PlusChem | 1P01DWC9-100mg |
2-(4-iodo-1H-pyrazol-1-yl)butanoic acid |
1343733-41-4 | 95% | 100mg |
$213.00 | 2023-12-22 |
2-(4-Iodo-pyrazol-1-yl)-butyric acid Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 2-(4-Iodo-pyrazol-1-yl)-butyric acid
2-(4-Iodo-pyrazol-1-yl)-butyric Acid (CAS No. 1343733-41-4): A Comprehensive Overview
2-(4-Iodo-pyrazol-1-yl)-butyric acid (CAS No. 1343733-41-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.
The molecular structure of 2-(4-Iodo-pyrazol-1-yl)-butyric acid consists of a butyric acid moiety attached to a 4-iodo-pyrazole ring. The presence of the iodine atom and the pyrazole ring imparts distinct chemical and biological properties to this compound, making it an attractive candidate for further investigation.
Recent studies have highlighted the pharmacological activities of 2-(4-Iodo-pyrazol-1-yl)-butyric acid. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases.
In addition to its anti-inflammatory properties, 2-(4-Iodo-pyrazol-1-yl)-butyric acid has also been investigated for its anticancer activities. A study conducted by a team of researchers at the National Cancer Institute reported that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis and cell cycle arrest, making it a promising lead compound for further drug development.
The synthetic accessibility of 2-(4-Iodo-pyrazol-1-yl)-butyric acid is another factor contributing to its appeal in pharmaceutical research. Several synthetic routes have been reported in the literature, allowing for efficient and scalable production. One notable method involves the coupling of 4-iodopyrazole with butyryl chloride followed by hydrolysis to yield the final product. This synthetic strategy not only ensures high yields but also provides opportunities for structural modifications to optimize pharmacological properties.
The physicochemical properties of 2-(4-Iodo-pyrazol-1-yl)-butyric acid, such as its solubility and stability, are crucial for its application in drug development. Studies have shown that this compound exhibits good aqueous solubility and stability under physiological conditions, which are essential for effective drug delivery and bioavailability.
In preclinical studies, 2-(4-Iodo-pyrazol-1-yl)-butyric acid has demonstrated favorable pharmacokinetic profiles. It shows good oral bioavailability and a reasonable half-life, which are important considerations for developing oral formulations. Additionally, toxicological assessments have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.
The potential therapeutic applications of 2-(4-Iodo-pyrazol-1-yl)-butyric acid extend beyond inflammation and cancer. Recent research has explored its use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary findings suggest that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.
In conclusion, 2-(4-Iodo-pyrazol-1-yl)-butyric acid (CAS No. 1343733-41-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties and synthetic accessibility, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.
1343733-41-4 (2-(4-Iodo-pyrazol-1-yl)-butyric acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)